Ethyl 3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole-5-carboxylate

• IUPAC Name: ethyl 3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole-5-carboxylate
• InChI: InChI=1S/C12H9F3N2O3/c1-2-19-11(18)10-16-9(17-20-10)7-4-3-5-8(6-7)12(13,14)15/h3-6H,2H2,1H3
• InChI Key: KTMKXCWXRJXHAM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC(=NO1)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C12H9F3N2O3
• Molecular Weight: 286.21 g/mol
• CAS No.: 478030-57-8

Description

This compound is a derivative of oxadiazole, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring. The trifluoromethyl group (-CF3) is a common functional group in organic chemistry, known for its high electronegativity and the stability it confers to molecules.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxadiazole ring and the trifluoromethyl-substituted phenyl group. The exact structure would depend on the positions of these groups in the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group is highly electronegative, which could influence the compound’s reactivity.

Scientific Research Applications

Synthesis and Structural Analysis

Synthesis of Oxadiazole Derivatives

A study by Wet-osot et al. (2017) demonstrated a one-pot synthesis method for 5-substituted 2-ethoxy-1,3,4-oxadiazoles, which are precursors to 3,5-disubstituted 1,3,4-oxadiazol-2(3H)-ones, showcasing the versatility of oxadiazole derivatives in chemical synthesis (Sirawit Wet-osot, Wong Phakhodee, M. Pattarawarapan, 2017).

Structural and Polymorphic Analysis

Research by Salorinne et al. (2014) focused on the structural characterization and polymorphism of ethyl ester and carboxylic acid derivatives related to WIN 61893 analogues, highlighting their capacity for forming intermolecular hydrogen bonds and undergoing structural transformations (Kirsi Salorinne, T. Lahtinen, V. Marjomäki, H. Häkkinen, 2014).

Application in Medicinal Chemistry

Biological Activity Exploration

Microwave-assisted synthesis by Başoğlu et al. (2013) produced hybrid molecules containing penicillanic or cephalosporanic acid moieties, examining their antimicrobial, antilipase, and antiurease activities. This study underscores the potential of ethyl 3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole-5-carboxylate derivatives in the development of new antimicrobial agents (Serap Başoğlu, Serdar Ulker, S. Alpay‐Karaoglu, N. Demirbas, 2013).

Advanced Material Development

Corrosion Inhibition

Dohare et al. (2017) synthesized pyranpyrazole derivatives, including ethyl 6-amino-3-methyl-4-(p-tolyl)-2,4-dihydropyrano[2,3,C]pyrazole-5-carboxylate, investigating their efficiency as corrosion inhibitors for mild steel in industrial processes. The study combined gravimetric and electrochemical methods with computational simulations to elucidate the mechanisms of action, showcasing the multifunctional applications of oxadiazole derivatives in materials science (P. Dohare, K. R. Ansari, M. Quraishi, I. Obot, 2017).

Mechanism of Action

Target of Action

It is known that trifluoromethylphenyl compounds are often used in the synthesis of drugs like cinacalcet , which targets the calcium-sensing receptor (CaSR) and acts as a calcimimetic .

Mode of Action

Trifluoromethylphenyl compounds are known to interact with their targets through various mechanisms, often involving the formation of covalent bonds or intermolecular interactions .

Biochemical Pathways

Related compounds have been shown to affect various biochemical pathways, often related to their target of action .

Pharmacokinetics

The compound’s predicted boiling point is 3504±520 °C , which may influence its bioavailability and pharmacokinetic profile.

Result of Action

Related compounds have been shown to have various effects at the molecular and cellular level, often related to their target of action .

Action Environment

Factors such as temperature, ph, and the presence of other compounds can often influence the action of chemical compounds .

Future Directions

The future directions for research on this compound would likely depend on its intended applications. Given the prevalence of oxadiazole and trifluoromethyl groups in medicinal chemistry, one potential area of interest could be the development of new pharmaceuticals.